3,5-dimethyl-N,N-diphenyl-1H-pyrazole-1-carboxamide

• IUPAC Name: 3,5-dimethyl-N,N-diphenylpyrazole-1-carboxamide
• InChI: InChI=1S/C18H17N3O/c1-14-13-15(2)21(19-14)18(22)20(16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-13H,1-2H3
• InChI Key: NNZKTBNFYOYGOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(=O)N(C2=CC=CC=C2)C3=CC=CC=C3)C
• Molecular Formula: C18H17N3O
• DSSTOX Substance ID: DTXSID001321716
• Molecular Weight: 291.3 g/mol
• Solubility: 9.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 93873-05-3

Description

“3,5-dimethyl-N,N-diphenyl-1H-pyrazole-1-carboxamide” is a derivative of pyrazole, which is an organic compound characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. It is a white solid that dissolves well in polar organic solvents.

Synthesis Analysis

The synthesis of pyrazole derivatives often involves the reaction of α,β-unsaturated aldehydes with hydrazine and subsequent dehydrogenation. For example, acetylacetone and hydrazine can give 3,5-dimethylpyrazole. The synthesis of 3,5-diphenyl-1H-pyrazole involves the reaction of (E)-1,3-diphenylprop-2-en-1-one with hydrazine hydrate in the presence of elemental sulfur.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. The compound is unsymmetrical but the corresponding conjugate acid (pyrazolium) and conjugate base (pyrazolide) have C2v symmetry.

Chemical Reactions Analysis

Pyrazoles react with potassium borohydride to form a class of ligands known as scorpionate. Pyrazole itself reacts with potassium borohydride at high temperatures (~200 °C) to form a tridentate ligand known as Tp ligand.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazole derivatives vary. For example, 3,5-dimethylpyrazole is a white solid with a density of 1.027 g/cm3. It has a melting point of 107.5 °C and a boiling point of 218 °C.

Scientific Research Applications

Preparation of Pyrazolato Ligated Complexes

. These complexes have various applications in the field of coordination chemistry.

Synthesis of N-1-Substituted Derivatives

. These derivatives have been found to exhibit antibacterial activity, making them useful in the field of medicinal chemistry.

Antileishmanial and Antimalarial Activities

. This makes them valuable in the development of new treatments for these diseases.

Synthesis of Cross-Conjugated Monomeric Betaines

. These betaines have various applications in the field of organic chemistry.

Versatile Frameworks in Various Sectors

. .

Synthesis of Bioactive Chemicals

. This makes them valuable in the field of drug discovery.

Safety and Hazards

Pyrazole derivatives may pose certain safety and hazard risks. For example, 3,5-dimethylpyrazole has been labeled with the signal word “Warning” and has hazard statements H302, H315, H319, H335, H361, H373.

Future Directions

The future directions of research on pyrazole derivatives could involve further exploration of their synthesis, properties, and potential applications. For example, new amide derivatives of 3,5-di- and 1,3,5-trimethylpyrazoles show significant antinociceptive activity, suggesting potential for development as analgesics.